Cas no 1427501-63-0 (Methyl 3-cyclobutyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylate)

• Product Name: Methyl 3-cyclobutyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylate
• CAS No: 1427501-63-0
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 4820895
• Update Time: 2025-05-20

Methyl 3-cyclobutyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-CYCLOBUTYL-4,5,6,7-TETRAHYDRO-1H-INDAZOLE-5-CARBOXYLATE
• Methyl 3-cyclobutyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylate

• Inchi： 1S/C13H18N2O2/c1-17-13(16)9-5-6-11-10(7-9)12(15-14-11)8-3-2-4-8/h8-9H,2-7H2,1H3,(H,14,15)
• InChI Key： GMYJKRUYTFQXCJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC2=C(C1)C(C1CCC1)=NN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 1.9
• Topological Polar Surface Area: 55

Additional information on Methyl 3-cyclobutyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylate

Methyl 3-Cyclobutyl-4,5,6,7-Tetrahydro-1H-Indazole-5-Carboxylate: A Comprehensive Overview

Methyl 3-Cyclobutyl-4,5,6,7-Tetrahydro-1H-Indazole-5-Carboxylate is a complex organic compound with the CAS number 1427501-63-0. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The presence of the cyclobutyl group and the methyl ester moiety in its structure adds unique chemical properties and functional groups that make it a subject of interest in various research and industrial applications.

The chemical structure of Methyl 3-Cyclobutyl-4,5,6,7-Tetrahydro-1H-Indazole-5-Carboxylate is characterized by a tetrahydroindazole ring system. The indazole core is partially hydrogenated at positions 4, 5, 6, and 7, resulting in a saturated six-membered ring fused to an aromatic five-membered ring. The cyclobutyl group is attached at position 3 of the indazole ring, while the methyl ester group is located at position 5. This arrangement imparts a rigid and planar structure to the molecule, which is crucial for its interactions in biological systems.

Recent studies have highlighted the potential of Methyl 3-Cyclobutyl-4,5,6,7-Tetrahydro-1H-Indazole-5-Carboxylate in drug discovery and development. Its unique structural features make it an attractive candidate for targeting specific biological pathways. For instance, researchers have explored its ability to modulate G-protein coupled receptors (GPCRs), which are critical in various physiological processes and are implicated in numerous diseases such as cardiovascular disorders and neurodegenerative conditions.

The synthesis of Methyl 3-Cyclobutyl-4,5,6,7-Tetrahydro-1H-Indazole-5-Carboxylate involves a multi-step process that typically begins with the preparation of the indazole core. This is followed by functionalization at specific positions to introduce the cyclobutyl and methyl ester groups. Advanced synthetic techniques such as palladium-catalyzed cross-couplings and stereo-selective hydrogenation are often employed to ensure high yields and optimal stereochemistry.

In terms of applications, Methyl 3-Cyclobutyl-4,5,6,7-Tetrahydro-1H-Indazole-5-Carboxylate has shown promise in medicinal chemistry as a lead compound for developing novel therapeutics. Its ability to interact with target proteins through both hydrophobic and hydrogen bonding interactions makes it a versatile scaffold for drug design. Additionally, its stability under physiological conditions enhances its suitability for in vivo studies.

Recent advancements in computational chemistry have further elucidated the pharmacokinetic properties of Methyl 3-Cyclobutyl-4,5,6,7-Tetrahydro-1H-Indazole-5-Carboxylate. Molecular docking studies have revealed favorable binding affinities towards several therapeutic targets. Furthermore, pharmacokinetic modeling has provided insights into its absorption, distribution metabolism (ADME) profile, which is essential for determining its potential as an orally bioavailable drug.

The development of analogs based on Methyl 3-Cyclobutyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylate has opened new avenues for exploring structure–activity relationships (SAR). By modifying substituents at different positions on the indazole ring or altering the size and shape of the cyclobutane ring system, researchers can fine-tune the compound's biological activity and selectivity.

In conclusion, Methyl 3-cyclobutyl-4,5,6,7-tetrahydro-1H-indazol strong>e-5-carboxy strong>late represents a significant advancement in heterocyclic chemistry with promising applications in drug discovery. Its unique structural features combined with cutting-edge research findings underscore its potential as a valuable tool in addressing unmet medical needs.